Cas no 1864057-00-0 (2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride)

• Product Name: 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride
• CAS No: 1864057-00-0
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• CID: 5721506
• PubChem ID: 86262700
• Update Time: 2025-10-29

2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenoxy)propan-1-aminehydrochloride
• 1864057-00-0
• AKOS026747407
• F2167-1755
• 2-(2,4-difluorophenoxy)propan-1-amine;hydrochloride
• EN300-240674
• 2-(2,4-difluorophenoxy)propan-1-amine hydrochloride
• 1-Propanamine, 2-(2,4-difluorophenoxy)-, hydrochloride (1:1)
• 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride

• Inchi： 1S/C9H11F2NO.ClH/c1-6(5-12)13-9-3-2-7(10)4-8(9)11;/h2-4,6H,5,12H2,1H3;1H
• InChI Key： YSDAZVITRMLBQH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1OC(C)CN)F

Computed Properties

• Exact Mass: 223.0575480g/mol
• Monoisotopic Mass: 223.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride

Comprehensive Overview of 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride (CAS No. 1864057-00-0)

2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride (CAS No. 1864057-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenoxy and propan-1-amine structural motifs, is widely studied for its potential applications in drug development and crop protection. Its hydrochloride salt form enhances stability and solubility, making it a preferred choice for various industrial and research applications.

The molecular structure of 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride features a phenoxy group substituted with two fluorine atoms at the 2 and 4 positions, coupled with an amine functional group. This combination imparts distinct chemical properties, such as moderate polarity and enhanced reactivity, which are critical for its role in synthetic chemistry. Researchers often explore its utility as an intermediate in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders and antifungal agents.

In recent years, the demand for fluorinated compounds like 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride has surged due to their unique biological activities. Fluorine atoms are known to improve the metabolic stability and bioavailability of pharmaceutical compounds, a topic frequently searched in AI-driven drug discovery platforms. This compound’s potential in precision medicine and sustainable agriculture aligns with current trends in green chemistry and eco-friendly pest control solutions.

From a commercial perspective, 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride is supplied by leading chemical manufacturers under stringent quality controls. Its applications extend to high-throughput screening (HTS) in drug discovery, where it serves as a building block for novel therapeutic agents. Additionally, its role in agrochemical formulations is being investigated, particularly in developing next-generation herbicides with reduced environmental impact.

The synthesis of 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and amine protection/deprotection strategies. These processes are optimized for scalability and yield, ensuring consistent supply for industrial and academic research. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity.

As the scientific community continues to explore fluorine chemistry, compounds like 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride remain at the forefront of innovation. Its relevance in bioconjugation and prodrug design further underscores its versatility. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential in cutting-edge scientific endeavors.

In summary, 2-(2,4-Difluorophenoxy)propan-1-amine hydrochloride (CAS No. 1864057-00-0) represents a valuable chemical entity with broad applicability in modern science. Its structural features, combined with the growing interest in fluorinated pharmaceuticals and sustainable agrochemicals, position it as a compound of enduring significance. Future research will likely uncover even more innovative uses, solidifying its role in advancing both human health and environmental sustainability.